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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B7650643 Get Quote

(R)-ZINC-3573 has emerged as a valuable chemical probe for studying the Mas-related G

protein-coupled receptor X2 (MRGPRX2), a receptor implicated in pain, itch, and pseudo-

allergic reactions.[1] This guide provides a comprehensive comparison of the reported effects

of (R)-ZINC-3573 across various studies, focusing on the reproducibility of its activity. The

information is intended for researchers, scientists, and drug development professionals working

with this compound.

Quantitative Data Summary
The potency of (R)-ZINC-3573 has been quantified in several key assays, primarily focusing on

its ability to induce intracellular calcium mobilization and mast cell degranulation. The following

tables summarize the available quantitative data from different sources.

Table 1: Potency of (R)-ZINC-3573 in Calcium Mobilization and Receptor Activation Assays
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Laboratory/So
urce

Cell Line Assay EC50 Reference

Lansu et al.,

2017 (UNC)
HEK-T FLIPR Assay ~1 µM [1]

EUbOPEN Not Specified PRESTO-Tango 740 nM [1]

MedchemExpres

s
Not Specified Not Specified 740 nM [2]

Tocris Bioscience Not Specified Not Specified 0.74 µM

R&D Systems Not Specified Not Specified 0.74 µM [3]

Table 2: Activity of (R)-ZINC-3573 in Mast Cell Degranulation Assays

Laboratory/So
urce

Cell Line Assay Observation Reference

Lansu et al.,

2017 (UNC)
LAD2

β-

hexosaminidase

release

Promoted

degranulation
[4]

Cao et al., 2021 LAD2
Degranulation

Assay

(R)-ZINC-3573-

stimulated

degranulation

was inhibited by

antagonist C9

[5]

Table 3: Activity of the Inactive Enantiomer, (S)-ZINC-3573

Laboratory/So
urce

Cell Line Assay EC50 Reference

EUbOPEN Not Specified
PRESTO-Tango

& FLIPR
> 100 µM [1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_R_ZINC3573_v1_0.pdf
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_R_ZINC3573_v1_0.pdf
https://www.medchemexpress.com/r-zinc-3573.html
https://www.rndsystems.com/products/r-zinc-3573_6351
https://www.benchchem.com/product/b7650643?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5391270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9150435/
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_R_ZINC3573_v1_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7650643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The data presented in these tables show a high degree of consistency in the reported potency

of (R)-ZINC-3573, with EC50 values for MRGPRX2 activation typically falling in the high

nanomolar to low micromolar range. The inactive enantiomer, (S)-ZINC-3573, consistently

demonstrates significantly lower potency, confirming the stereospecificity of the interaction with

MRGPRX2.

Signaling Pathway and Experimental Workflows
(R)-ZINC-3573 selectively activates MRGPRX2, a Gαq-coupled G protein-coupled receptor

(GPCR).[4] This activation initiates a downstream signaling cascade that leads to the release of

intracellular calcium and subsequent mast cell degranulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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